Cas no 108-80-5 (Cyanuric acid)

Cyanuric acid Properties

Names and Identifiers

• 1,3,5-Triazine-2,4,6-triol
• 1,3,5-Triazin-2,4,6-triol
• 1,3,5-Triazinan-2,4,6-trion
• 1,3,5-Triazinane-2,4,6-trione
• 1,3,5-triazine-2,4,6(1H,3H,5H)-trione
• isocyanuric acid
• Cyanuric acid
• Tricyanic acid
• 2,4,6-TRIFLUORO-1,3,5-TRIAZINE
• 1,3,5-triaza-cyclohexane-2,4,6-trione
• 1,3,5-Triazine-2,4,6-triol,2,4,6-Trihydroxy-1,3,5-triazine
• 1,3,5-triazine-2,4,6-trione
• 108-80
• 2,4,6-Trihydroxy-1,3,5-triazine
• 2,4,6-trioxo-s-triazine
• cp4789
• NorMal cyanuric acid
• s-Triazinetriol
• syM-Triazinetriol, 2,4,6-Trihydroxy-1,3,5-triazine, 1,3,5-triazine-2,4,6-triol
• TRICARBIMIDE
• Tricyanide
• Trihydroxycyanidine
• trihydroxytriazine
• Triuret
• Zeonet A
• Trihydroxy-1,3,5-triazine
• NSC 6284
• Cyanursαure
• Cyanauric Acid
• sym-Triazinetriol
• Pseudocyanuric acid
• Isocyanurate acid
• s-Triazine-2,4,6-triol
• s-2,4,6-Triazinetriol
• Kyselina kyanurova
• s-Cyanuric acid
• Cyanuric acid (VAN)
• s-Triazinetrione
• s-Triazine-2,4,6(1H,3H,5H)-trione
• Kyselina kyanurova [Czech]
• 5-Azabarbituric
• sym-triazine-2,4
• +Expand

• MDL： MFCD00082990
• InChIKey： ZFSLODLOARCGLH-UHFFFAOYSA-N
• Inchi： 1S/C3H3N3O3/c7-1-4-2(8)6-3(9)5-1/h(H3,4,5,6,7,8,9)
• SMILES： O=C1N([H])C(N([H])C(N1[H])=O)=O
• BRN： 126982

Computed Properties

• Exact Mass: 129.01700
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 129.017
• Heavy Atom Count: 9
• Complexity: 136
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.2
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 87.3

Experimental Properties

• LogP: -2.24850
• PSA: 98.58000
• Merck: 2698
• Refractive Index: 1.4500 (estimate)
• Water Partition Coefficient: 0.3 g/100mL (25 ºC)
• Boiling Point: 74 °C
• Melting Point: >360 °C (lit.)
• Flash Point: 433.6ºC
• Solubility: Soluble in sulfuric acid, dimethylformamide, sodium hydroxide, potassium hydroxide and diemthyl sulfoxide. Slightly soluble in acetone, benzene, diethyl ether, ethanol and hexane. Insoluble in cold methanol, benzene and chloroform.
• Color/Form: Odorless white crystals
• PH: 3.8-4.0 (H2O, 20℃)(saturated solution)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• Solubility: It is slightly soluble in water, ethanol, concentrated sulfuric acid and thermal inorganic acid.
• Sensitiveness: Sensitive to humidity
• pka: 6.88, 11.40, 13.5(at 25℃)
• Density: 2.5

Cyanuric acid Security Information

• Symbol: GHS07 GHS09
• RTECS：XZ1800000
• WGK Germany：1
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 3389 6.1/PG 1
• Hazard Statement： H319,H400
• Warning Statement： P273,P305+P351+P338
• Prompt：warning
• Storage Condition：Store at room temperature
• Risk Phrases： R36/37/38
• Signal Word：Warning
• TSCA：Yes
• Toxicity：LD50 orally in rats: >5.00 g/kg (Canelli)
• FLUKA BRAND F CODES：10

Cyanuric acid Customs Data

• HS CODE：29336980
• Customs Data：

  China Customs Code:

  2933699090

  Overview:

  2933699090 Other structurally non fused triazine ring containing compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933699090 other compounds containing an unfused triazine ring (whether or not hydrogenated) in the structure.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
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• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
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